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Introduction
Osbond acid, also known as all-cis-4,7,10,13,16-docosapentaenoic acid (DPA n-6), is a 22-

carbon omega-6 polyunsaturated fatty acid (PUFA). It is a very-long-chain fatty acid (VLCFA)

that is synthesized in the body from arachidonic acid (AA) through elongation and desaturation

processes. While less studied than its omega-3 counterparts like eicosapentaenoic acid (EPA)

and docosahexaenoic acid (DHA), Osbond acid is an important component of cell membranes

and is involved in various physiological processes. Its role in nutritional research is gaining

interest, particularly in the context of lipid metabolism and inflammatory conditions such as non-

alcoholic fatty liver disease (NAFLD).

These application notes provide an overview of the current understanding of Osbond acid's

role in nutritional research, along with detailed protocols for its analysis and for conducting in

vitro and in vivo studies to investigate its effects.

Biosynthesis of Osbond Acid
Osbond acid is an elongation and desaturation product of arachidonic acid. The biosynthetic

pathway is a key aspect of its metabolism and is outlined below.
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Arachidonic Acid (AA, 20:4n-6)

Elongase

Adrenic Acid (22:4n-6)

Δ5-Desaturase

Osbond Acid (DPA, 22:5n-6)
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Osbond Acid Signaling

Osbond Acid

SREBP-1c Activation

Inhibition

PPARα Activation

Activation

Lipogenic Gene Expression
(e.g., FAS, SCD-1)

Downregulation

Fatty Acid Oxidation Gene Expression
(e.g., CPT1, ACOX1)

Upregulation
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Biological Sample
(Plasma, Tissue, Cells)

Lipid Extraction
(Folch Method)

FAME Derivatization
(BF3-Methanol)

GC-MS Analysis

Quantification of Osbond Acid
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Culture HepG2 Cells

Prepare Osbond Acid-BSA Complex

Treat Cells with Osbond Acid

Analyze Gene Expression (qPCR) Analyze Lipid Accumulation
(Oil Red O Staining)
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Induce NAFLD in Mice (HFD)

Dietary Intervention
(Control vs. Osbond Acid)

Collect In-life Data
(Body Weight, GTT, ITT) Collect Blood and Tissues

Analyze Samples
(Histology, qPCR, GC-MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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